BENGHE Foundational & Exploratory

Check Availability & Pricing

C.l. Reactive yellow 86 chemical structure and
properties

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: C.l. Reactive yellow 86

Cat. No.: B3183079

An In-depth Technical Guide to C.l. Reactive Yellow 86

For Researchers, Scientists, and Drug Development Professionals

Introduction

C.l. Reactive Yellow 86 is a monochlorotriazine (MCT) reactive dye, a class of synthetic
colorants known for forming covalent bonds with the hydroxyl groups of cellulosic fibers such
as cotton and viscose. This covalent fixation imparts high wash fastness to the dyed materials.
Reactive Yellow 86 produces a brilliant greenish-yellow hue and is utilized in the textile industry
for dyeing and printing applications. Its chemical structure features a single azo chromophore
linked to a dichlorotriazinyl reactive group. This guide provides a comprehensive overview of its
chemical structure, properties, synthesis, and application.

Chemical Structure

The chemical structure of C.l. Reactive Yellow 86 is characterized by a substituted pyridone
azo-linked to a disulfonated benzene ring, which in turn is attached to a dichlorotriazine ring.
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Caption: Chemical structure of C.l. Reactive Yellow 86.
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Physicochemical and Toxicological Properties

A summary of the key physicochemical and toxicological properties of C.l. Reactive Yellow 86
is presented in the table below for easy reference and comparison.

Property Value Reference(s)

disodium;4-[(5-carbamoyl-1-
ethyl-6-hydroxy-4-methyl-2-
oxopyridin-3-yl)diazenyl]-6-

IUPAC Name py- 4 -y]- [1]
[(4,6-dichloro-1,3,5-triazin-2-
yl)amino]benzene-1,3-

disulfonate

Reactive Yellow MX-8G,
Synonyms Procion Brilliant Yellow M 8G, [1]
Reactive Light Yellow X 7G

CAS Number 61951-86-8, 70865-29-1 [1][2][3]
C.l. Name C.l. Reactive Yellow 86 [2][3]
Molecular Formula C1sH14CI2NsNaz0+S:2 [2][4]
Molecular Weight 667.37 g/mol [2]
Appearance Yellow powder [2][5]
Solubility 30 g/L in water at 50°C [2][5]

Turns yellow in concentrated
Behavior in Acid sulfuric acid, becoming pale [2][5]

yellow upon dilution.

Oral LD50 (Rat) > 5000 mg/kg [6]
Skin Irritation (Rabbit) Not an irritant [6]
Eye Irritation Slightly irritant [6]

Experimental Protocols

© 2025 BenchChem. All rights reserved. 3/11 Tech Support


https://www.benchchem.com/product/b3183079?utm_src=pdf-body
https://www.textilecoach.net/post/dyeing-of-cotton-material-with-reactive-dyes-lab-manual
https://www.textilecoach.net/post/dyeing-of-cotton-material-with-reactive-dyes-lab-manual
https://www.textilecoach.net/post/dyeing-of-cotton-material-with-reactive-dyes-lab-manual
https://asianpubs.org/index.php/ajchem/article/download/12354/12335
https://scispace.com/pdf/monochlorotriazine-reactive-dyes-increasing-uv-protection-2ungj746li.pdf
https://asianpubs.org/index.php/ajchem/article/download/12354/12335
https://scispace.com/pdf/monochlorotriazine-reactive-dyes-increasing-uv-protection-2ungj746li.pdf
https://asianpubs.org/index.php/ajchem/article/download/12354/12335
https://www.researchgate.net/publication/292599213_Synthesis_of_Bis-monochlorotriazine_Reactive_Dyes_and_their_Application_on_Cellulose_Fiber
https://asianpubs.org/index.php/ajchem/article/download/12354/12335
https://asianpubs.org/index.php/ajchem/article/download/12354/12335
https://www.guidechem.com/encyclopedia/reactive-yellow-86-dic25667.html
https://asianpubs.org/index.php/ajchem/article/download/12354/12335
https://www.guidechem.com/encyclopedia/reactive-yellow-86-dic25667.html
https://asianpubs.org/index.php/ajchem/article/download/12354/12335
https://www.guidechem.com/encyclopedia/reactive-yellow-86-dic25667.html
https://vipulorganics.com/pdf/SunActive-E-Copy.pdf
https://vipulorganics.com/pdf/SunActive-E-Copy.pdf
https://vipulorganics.com/pdf/SunActive-E-Copy.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3183079?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Synthesis of C.I. Reactive Yellow 86

The synthesis of C.I. Reactive Yellow 86 involves a multi-step process, beginning with the
condensation of 4,6-diaminobenzene-1,3-disulfonic acid with 2,4,6-trichloro-1,3,5-triazine,
followed by diazotization and coupling with 6-hydroxy-1,4-dimethyl-2-ox0-1,2-dihydropyridine-3-
carboxamide.[2][5]

Step 1: Condensation

¢ Reactants: 4,6-Diaminobenzene-1,3-disulfonic acid and 2,4,6-Trichloro-1,3,5-triazine
(cyanuric chloride).

e Procedure: An aqueous solution of 4,6-diaminobenzene-1,3-disulfonic acid is prepared and
cooled to 0-5°C. Cyanuric chloride is added portion-wise while maintaining the temperature
and a neutral to slightly acidic pH (6.5-7.0) by the addition of a weak base, such as sodium
bicarbonate. The reaction is stirred until the condensation is complete, which can be
monitored by thin-layer chromatography (TLC).

Step 2: Diazotization

e Reactant: The product from Step 1.

e Procedure: The condensation product is dissolved in water and cooled to 0-5°C.
Hydrochloric acid is added, followed by the dropwise addition of a sodium nitrite solution.
The reaction is stirred at this low temperature for approximately one hour to ensure complete
formation of the diazonium salt. The excess nitrous acid can be quenched with sulfamic acid.

Step 3: Coupling
e Reactants: The diazonium salt from Step 2 and 6-hydroxy-1,4-dimethyl-2-oxo-1,2-
dihydropyridine-3-carboxamide.

e Procedure: The coupling component, 6-hydroxy-1,4-dimethyl-2-oxo-1,2-dihydropyridine-3-
carboxamide, is dissolved in an alkaline aqueous solution. The diazonium salt solution is
then slowly added to this solution while maintaining a temperature of 0-10°C and a slightly
alkaline pH. The reaction mixture is stirred until the coupling reaction is complete.

Step 4: Isolation and Purification
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e Procedure: The resulting dye is precipitated from the reaction mixture by the addition of
sodium chloride (salting out). The precipitate is then filtered, washed with a brine solution to
remove impurities, and dried to yield C.l. Reactive Yellow 86 as a yellow powder.
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Starting Materials

4,6-Diaminobenzene-1,3-disulfonic acid

2,4,6-Trichloro-1,3,5-triazine

6-hydroxy-1,4-dimethyl-2-oxo-1,2-dihydropyridine-3-carboxamide

Syntg 'esis Steps

Step 1: Condensation
(0-5°C, pH 6.5-7.0)

l

Step 2: Diazotization
(0-5°C, HCI, NaNO2)

|

Step 3: Coupling
(0-10°C, alkaline pH)

A\

Step 4: Isolation
(Salting out, Filtration, Drying)

Final Broduct
Y

C.l. Reactive Yellow 86
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Caption: Workflow for the synthesis of C.l. Reactive Yellow 86.
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Application in Cotton Dyeing (Exhaust Method)

The following is a general laboratory-scale protocol for dyeing cotton fabric with C.l. Reactive
Yellow 86.

o Preparation of the Dyebath:
o Accurately weigh the cotton fabric to be dyed.

o Calculate the required amount of C.l. Reactive Yellow 86 based on the desired depth of
shade (e.g., 1% on weight of fabric).

o Prepare a stock solution of the dye by pasting it with a small amount of cold water and
then dissolving it in hot water (around 50°C).

o Fill a dyeing vessel with water to the desired liquor ratio (e.g., 1:20).
o Add the dissolved dye solution to the dyebath.

e Dyeing Procedure:

[e]

Introduce the wetted cotton fabric into the dyebath at room temperature.

o

Gradually raise the temperature to 60-80°C over 20-30 minutes.

[¢]

Add an electrolyte, such as sodium chloride or sodium sulfate (e.g., 60-80 g/L), in portions
over 15-20 minutes to aid in the exhaustion of the dye onto the fiber.

[¢]

Continue dyeing at this temperature for 30-45 minutes.
» Fixation:

o Add an alkali, such as sodium carbonate (soda ash) (e.g., 15-20 g/L), to the dyebath to
raise the pH to approximately 10.5-11.5. This facilitates the covalent reaction between the
dye and the cotton fiber.

o Continue the dyeing process at the same temperature for another 45-60 minutes.

e Washing and Soaping:
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o After dyeing, drain the dyebath.

o Rinse the dyed fabric thoroughly with cold water to remove unfixed dye and residual
chemicals.

o Perform a soaping treatment by washing the fabric in a solution containing a non-ionic
detergent (e.g., 2 g/L) at or near boiling for 10-15 minutes.

o Rinse the fabric again with hot and then cold water until the water runs clear.

o Dry the dyed fabric.
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Caption: Experimental workflow for dyeing cotton with Reactive Yellow 86.
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Conclusion

C.l. Reactive Yellow 86 is a valuable colorant in the textile industry due to its brilliant yellow
shade and excellent wash fastness properties on cellulosic fibers. The information provided in
this technical guide, including its chemical properties, a detailed synthesis outline, and a
representative dyeing protocol, serves as a comprehensive resource for researchers and
scientists in the fields of dye chemistry and textile science. The provided experimental
frameworks can be adapted for further research and development in the area of reactive dyes.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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